Cas no 66443-82-1 ((6-Chloroperfluorohexyl)trifluorooxirane)

• Product Name: (6-Chloroperfluorohexyl)trifluorooxirane
• CAS No: 66443-82-1
• MF: C₈ClF₁₅O
• MW: 432.514054298401
• CID: 2844196
• PubChem ID: 56587709
• Update Time: 2025-06-11

(6-Chloroperfluorohexyl)trifluorooxirane Chemical and Physical Properties

Names and Identifiers

• (6-Chloroperfluorohexyl)trifluorooxirane
• QRAOUEBOJOCMCE-UHFFFAOYSA-N
• AKOS007930127
• 2-(6-CHLORO-1,1,2,2,3,3,4,4,5,5,6,6-DODECAFLUOROHEXYL)-2,3,3-TRIFLUOROOXIRANE
• MFCD16620560
• 66443-82-1

• Inchi： 1S/C8ClF15O/c9-7(21,22)5(18,19)3(14,15)1(10,11)2(12,13)4(16,17)6(20)8(23,24)25-6
• InChI Key： QRAOUEBOJOCMCE-UHFFFAOYSA-N
• SMILES： ClC(C(C(C(C(C(C1(C(O1)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 431.9398147Da
• Monoisotopic Mass: 431.9398147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 12.5Ų

Additional information on (6-Chloroperfluorohexyl)trifluorooxirane

Comprehensive Analysis of (6-Chloroperfluorohexyl)trifluorooxirane (CAS No. 66443-82-1)

The compound (6-Chloroperfluorohexyl)trifluorooxirane (CAS No. 66443-82-1) is a highly specialized fluorinated oxirane derivative with significant applications in advanced material science and industrial chemistry. Its unique molecular structure, featuring a perfluorohexyl chain terminated by a chlorine atom and a trifluorooxirane group, makes it a valuable intermediate for synthesizing high-performance polymers and surface-active agents. This article delves into its properties, applications, and relevance to current technological trends, addressing common queries such as "fluorinated oxirane uses" and "CAS 66443-82-1 applications."

One of the most notable characteristics of (6-Chloroperfluorohexyl)trifluorooxirane is its exceptional chemical stability and hydrophobicity, which are attributed to the strong carbon-fluorine bonds in its structure. These properties make it ideal for creating water-repellent coatings, a topic frequently searched in relation to "fluoropolymer coatings for electronics" and "advanced hydrophobic materials." Researchers and manufacturers are increasingly exploring its potential in developing next-generation materials for aerospace, automotive, and electronics industries, where durability and resistance to environmental factors are critical.

In the context of sustainability, (6-Chloroperfluorohexyl)trifluorooxirane has garnered attention due to its role in green chemistry initiatives. With growing interest in "eco-friendly fluorochemicals" and "sustainable industrial processes," this compound is being studied for its ability to reduce waste and energy consumption in manufacturing. Its reactivity allows for precise modifications, minimizing byproducts and improving yield efficiency—a key concern for industries aiming to meet environmental regulations and carbon footprint reduction targets.

Another area of interest is the compound's utility in specialty adhesives and sealants, particularly in high-performance applications. Searches for "high-temperature resistant adhesives" and "chemical-resistant sealants" often lead to discussions about fluorinated compounds like (6-Chloroperfluorohexyl)trifluorooxirane. Its compatibility with other fluoropolymers enhances adhesion in extreme conditions, making it a preferred choice for industries such as oil and gas, where material integrity under stress is paramount.

From a synthetic perspective, the preparation of (6-Chloroperfluorohexyl)trifluorooxirane involves sophisticated fluorination techniques, a subject frequently queried as "fluorination methods in organic chemistry." Advanced catalytic processes and controlled reaction conditions are employed to achieve high purity and yield, ensuring the compound meets the stringent requirements of pharmaceutical intermediates and electronic-grade chemicals. This precision aligns with the broader trend of "fine chemical manufacturing" and "high-purity specialty chemicals," which dominate contemporary research and industrial demand.

In summary, (6-Chloroperfluorohexyl)trifluorooxirane (CAS No. 66443-82-1) stands at the intersection of innovation and practicality, addressing key challenges in material science and industrial chemistry. Its versatility in applications ranging from advanced coatings to sustainable manufacturing underscores its importance in modern technology. As industries continue to prioritize performance and environmental responsibility, this compound is poised to play a pivotal role in shaping future advancements.